17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid
17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
131267-92-0
VCID:
VC0238411
InChI:
InChI=1S/C25H37NO4S.K/c1-15(2)26(16(3)4)24(27)23-11-10-22-21-8-6-17-14-18(31(28,29)30)7-9-19(17)20(21)12-13-25(22,23)5;/h7,9,14-16,20-23H,6,8,10-13H2,1-5H3,(H,28,29,30);/q;+1/p-1/t20-,21-,22+,23-,25+;/m1./s1
SMILES:
CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)S(=O)(=O)[O-])C.[K+]
Molecular Formula:
C25H36KNO4S
Molecular Weight:
485.7 g/mol
17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid
CAS No.: 131267-92-0
Main Products
VCID: VC0238411
Molecular Formula: C25H36KNO4S
Molecular Weight: 485.7 g/mol
| CAS No. | 131267-92-0 |
|---|---|
| Product Name | 17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid |
| Molecular Formula | C25H36KNO4S |
| Molecular Weight | 485.7 g/mol |
| IUPAC Name | potassium;(8S,9S,13S,14S,17S)-17-[di(propan-2-yl)carbamoyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3-sulfonate |
| Standard InChI | InChI=1S/C25H37NO4S.K/c1-15(2)26(16(3)4)24(27)23-11-10-22-21-8-6-17-14-18(31(28,29)30)7-9-19(17)20(21)12-13-25(22,23)5;/h7,9,14-16,20-23H,6,8,10-13H2,1-5H3,(H,28,29,30);/q;+1/p-1/t20-,21-,22+,23-,25+;/m1./s1 |
| Standard InChIKey | QZADTSPYJZFWLE-VJZQHCJMSA-M |
| Isomeric SMILES | CC(C)N(C(C)C)C(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)S(=O)(=O)[O-])C.[K+] |
| SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)S(=O)(=O)[O-])C.[K+] |
| Canonical SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)S(=O)(=O)[O-])C.[K+] |
| Synonyms | 17-(N,N-diisopropylcarbamoyl)estra-1,3,5(10)-triene-3-sulfonic acid DETS |
| PubChem Compound | 23687887 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume